3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide
Overview
Description
3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide, also known as DMNM-4, is a chemical compound that has been the subject of scientific research for its potential applications in the field of medicine. DMNM-4 is a derivative of the compound 2C-I, which is a psychedelic drug that has been used recreationally. However, DMNM-4 is not intended for human consumption and has only been studied in laboratory settings.
Mechanism of Action
3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide is believed to work by binding to serotonin receptors in the brain. Specifically, 3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide has been shown to bind to the 5-HT2A receptor, which is involved in the regulation of mood and perception. By binding to this receptor, 3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide may alter the activity of neurons in the brain, leading to changes in mood, perception, and other functions.
Biochemical and Physiological Effects:
3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide has been shown to have a number of biochemical and physiological effects in laboratory studies. For example, 3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide has been shown to increase the release of serotonin in the brain, which could lead to changes in mood and other functions. 3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide has also been shown to alter the activity of certain enzymes in the brain, which could have implications for the treatment of certain neurological disorders.
Advantages and Limitations for Lab Experiments
The main advantage of using 3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide in laboratory experiments is its high affinity for serotonin receptors. This makes it a useful tool for studying the function of these receptors and their role in various physiological processes. However, there are also limitations to the use of 3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide in laboratory experiments. For example, 3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide is a complex chemical compound that requires expertise in organic chemistry to synthesize. Additionally, 3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide is not intended for human consumption and has only been studied in laboratory settings.
Future Directions
There are a number of future directions for research on 3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide. One potential area of research is the development of new drugs that target serotonin receptors. 3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide could serve as a starting point for the development of these drugs. Additionally, 3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide could be used to study the role of serotonin receptors in the development of certain neurological disorders, such as depression and anxiety. Finally, 3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide could be used to study the effects of other compounds on serotonin receptors, which could have implications for the development of new drugs for a variety of conditions.
Scientific Research Applications
3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide has been the subject of scientific research for its potential applications in the field of medicine. Specifically, 3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide has been studied for its ability to bind to serotonin receptors in the brain. Serotonin receptors are involved in the regulation of mood, appetite, and sleep, among other functions. 3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide has been shown to bind to these receptors with high affinity, which could make it a useful tool for studying the function of these receptors.
properties
IUPAC Name |
3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O5/c1-10-4-6-12(18(20)21)9-13(10)17-16(19)11-5-7-14(22-2)15(8-11)23-3/h4-9H,1-3H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSBUZMGXYUJXJU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC(=C(C=C2)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dimethoxy-N-(2-methyl-5-nitrophenyl)benzamide |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.